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Compound of Interest

Compound Name: 1,4-Cyclohexanedimethanol

Cat. No.: B133615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations essential for

the proper handling of 1,4-Cyclohexanedimethanol (CHDM). The information is intended to

support risk assessment and the implementation of safe laboratory and manufacturing

practices.

Chemical Identification and Physical Properties
1,4-Cyclohexanedimethanol is a cycloaliphatic diol existing as a mixture of cis and trans

isomers. It is a white waxy solid at room temperature and is primarily used as a monomer in the

synthesis of polyesters and polyurethanes.

Table 1: Physical and Chemical Properties of 1,4-Cyclohexanedimethanol
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Property Value

Molecular Formula C₈H₁₆O₂

Molecular Weight 144.21 g/mol

CAS Number 105-08-8

Melting Point 41-61 °C

Boiling Point 283-286 °C

Flash Point 161-162 °C (closed cup)

Water Solubility Soluble

Vapor Pressure < 0.24 hPa at 20 °C

Vapor Density 5 (Air = 1)

Toxicological Data
1,4-Cyclohexanedimethanol generally exhibits low acute toxicity. However, it is classified as a

substance that can cause serious eye damage.

Table 2: Summary of Acute Toxicity Data

Exposure Route Species Test Guideline Results

Oral Rat OECD 423
LD₅₀ > 2,000 mg/kg

bw[1]

Dermal Rat -
LD₅₀ > 2,000 mg/kg

bw[2]

Inhalation Rat -
LC₅₀ > 1.25 mg/L (6

hours)[2]

Table 3: Irritation and Sensitization Data
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Test Species Test Guideline Results

Skin Irritation Rabbit OECD 404 Non-irritating[1][2]

Eye Irritation Rabbit OECD 405
Causes serious eye

damage[1][2]

Skin Sensitization Guinea Pig OECD 406 Not a sensitizer[3]

Hazard Identification and Classification
The primary health hazard associated with 1,4-Cyclohexanedimethanol is its potential to

cause serious eye damage.[1][4][5] It is not classified as a skin irritant or a skin sensitizer.[2][3]

GHS Hazard Statements:

H318: Causes serious eye damage.[1][5]

Experimental Protocols
Detailed methodologies for key toxicological studies are based on OECD guidelines.

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)
This test assesses the potential of a substance to cause skin irritation or corrosion.

Test Animal: Albino rabbit.

Procedure: A single dose of 0.5 g of the test substance is applied to a small area of shaved

skin (approximately 6 cm²) under a semi-occlusive patch for four hours.[2] The untreated skin

of the animal serves as a control. After the exposure period, the residual substance is

removed.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal. The observations are scored on a scale of 0 to 4.
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Results Interpretation: The scores for erythema and edema are used to calculate a mean

score. Based on this score, the substance is classified for its skin irritation potential. For 1,4-
Cyclohexanedimethanol, no dermal irritation was observed.[2]

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)
This test evaluates the potential of a substance to cause eye irritation or corrosion.

Test Animal: Albino rabbit.

Procedure: A single dose of 0.1 mL of the test substance is instilled into the conjunctival sac

of one eye of the animal.[2] The other eye remains untreated and serves as a control. The

eyelids are held together for approximately one second after instillation.

Observation: The eyes are examined for effects on the cornea (opacity), iris, and conjunctiva

(redness and chemosis) at 1, 24, 48, and 72 hours, and if necessary, for up to 21 days.[2]

The severity of the lesions is scored.

Results Interpretation: The persistence and severity of the ocular lesions determine the

classification. Studies with 1,4-Cyclohexanedimethanol have shown that it can cause

serious eye damage, with effects on the cornea that may not be reversible within 21 days.[2]

Skin Sensitization (OECD Test Guideline 406)
This test, typically the Guinea Pig Maximization Test (GPMT), assesses the potential for a

substance to induce skin sensitization.

Test Animal: Guinea pig.

Procedure: The test involves an induction phase and a challenge phase.

Induction Phase: The animals are initially exposed to the test substance through

intradermal injections (with and without adjuvant) and a subsequent topical application.

Challenge Phase: After a rest period of 10-14 days, a non-irritating concentration of the

substance is applied topically to a naive site on both the test and control animals.
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Observation: The challenge sites are observed for signs of skin reaction (erythema and

edema) at 24 and 48 hours after patch removal.

Results Interpretation: A substance is considered a sensitizer if a significantly greater

response is observed in the test group compared to the control group. 1,4-
Cyclohexanedimethanol was found to not cause sensitization in laboratory animals.[3]

Signaling Pathways and Mechanism of Toxicity
Currently, there is no specific information available in the public domain regarding the signaling

pathways or molecular mechanisms through which 1,4-Cyclohexanedimethanol exerts its

toxic effects. Its primary toxic effect, severe eye irritation, is likely due to its chemical properties

causing direct damage to the ocular tissues. The metabolic pathway involves a series of

oxidation reactions, with the major metabolite being cyclohexanedicarboxylic acid, which is

primarily excreted in the urine.[2]

Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach is crucial for the safe handling of 1,4-Cyclohexanedimethanol.
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Workflow for Safe Handling of 1,4-Cyclohexanedimethanol

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure proper ventilation

Locate emergency equipment
(eyewash, safety shower)

Don appropriate Personal
Protective Equipment (PPE)

Dispense chemical in a
designated area

Avoid creating dust or aerosols

Keep container closed
when not in use

Decontaminate work area

Properly dispose of waste

Remove and dispose of
contaminated PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of 1,4-Cyclohexanedimethanol.
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Table 4: Recommended Personal Protective Equipment (PPE)

PPE Category Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.[1][4][6]

To protect against splashes

and dust, preventing serious

eye damage.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[1][6]
To prevent skin contact.

Body Protection
Laboratory coat or other

protective clothing.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Generally not required with

adequate ventilation. If dust or

aerosols are generated, use a

NIOSH-approved respirator.[6]

To prevent inhalation of

airborne particles.

Emergency Procedures
First Aid Measures

Eye Contact: Immediately rinse cautiously with water for several minutes.[1] Remove contact

lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or

doctor.[5]

Skin Contact: Wash off with soap and plenty of water.[1]

Inhalation: Move person into fresh air.[1]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[1][4]

Accidental Release Measures
Personal Precautions: Use personal protective equipment.[1] Avoid dust formation and

breathing vapors, mist, or gas.[1] Ensure adequate ventilation.

Environmental Precautions: Do not let the product enter drains.[1]
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Containment and Cleaning: Sweep up and shovel.[1] Collect in suitable, closed containers

for disposal.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Specific Hazards: Hazardous decomposition products formed under fire conditions include

carbon oxides.[1]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Storage and Disposal
Storage: Keep the container tightly closed in a dry and well-ventilated place.[1]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the chemical to enter drains.[6]
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Emergency Response Logic for 1,4-Cyclohexanedimethanol Exposure

Eye Contact Skin Contact Inhalation Ingestion
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for at least 15 minutes
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Remove contaminated clothing
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Move to fresh air

Inhalation

Rinse mouth with water

Ingestion

Remove contact lenses
if possible

Seek immediate
medical attention

Wash area with soap
and water

Seek medical attention
if irritation persists

Seek medical attention
if symptoms occur Do NOT induce vomiting

Seek medical attention
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Caption: A decision-making diagram for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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